Cas no 6124-79-4 (4-Methyl-2(5H)-furanone)

4-Methyl-2(5H)-furanone Properties

Names and Identifiers

• 4-Methylfuran-2(5H)-one
• 4-Methyl-2(5H)-furanone
• 3-methyl-2H-furan-5-one
• 3-methyl-2-buten-4-olide
• 4-Methyl-5H-furan-2-one
• 4-Hydroxy-3-methyl-2-butenoic Acid γ-Lactone
• 4-Hydroxy-3-methyl-2-butenoic Acid gamma-Lactone
• ZZEYQBNQZKUWKY-UHFFFAOYSA-N
• 2(5H)-Furanone, 4-methyl-
• DTXSID60210148
• FT-0692543
• ZB1098
• A868778
• 4-methyl-2,5-dihydrofuran-2-one
• 4-Methyl-2(5H)-furanone #
• 6124-79-4
• 3-methyl-2H-uran-5-one
• MFCD00191546
• AKOS015996769
• EN300-99428
• CS-0205200
• SB61224
• CHEBI:167068
• M1079
• C16080
• +Expand

• MDL： MFCD00191546
• InChIKey： ZZEYQBNQZKUWKY-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6O2/c1-4-2-5(6)7-3-4/h2H,3H2,1H3
• SMILES： CC1=CC(=O)OC1

Computed Properties

• Exact Mass: 98.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.037
• Heavy Atom Count: 7
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 0.48950
• PSA: 26.30000
• Refractive Index: 1.4730 to 1.4770
• Boiling Point: 113°C/14mmHg(lit.)
• Flash Point: 95°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,12 g/cm3

4-Methyl-2(5H)-furanone Security Information

• Symbol: GHS07
• Safety Instruction： S36-S37-S39
• Risk Phrases：R36/37/38
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Risk Phrases： 36/37/38

4-Methyl-2(5H)-furanone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Acids/Esters